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Compound of Interest

Compound Name: 2,2-Dimethyl-1-nitrobutane

Cat. No.: B15322044 Get Quote

A Note on Nomenclature: This technical guide focuses on the compound 2,3-dimethyl-2-

nitrobutane. Initial searches for "2,2-dimethyl-1-nitrobutane" did not yield a conclusive CAS

number or dedicated experimental data, suggesting that this nomenclature may be non-

standard or refer to a less common isomer. The following information pertains to the well-

documented isomer, 2,3-dimethyl-2-nitrobutane.

Compound Identification and Properties
2,3-Dimethyl-2-nitrobutane is a nitroalkane compound. Its molecular and physical properties

are summarized below.

Property Value

CAS Number 34075-28-0

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol

IUPAC Name 2,3-Dimethyl-2-nitrobutane

Canonical SMILES CC(C)C(C)(C)N(=O)O

Molecular Structure
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The structure of 2,3-dimethyl-2-nitrobutane consists of a butane backbone with two methyl

groups at the second and third carbon atoms, and a nitro group also attached to the second

carbon.

Caption: Molecular structure of 2,3-dimethyl-2-nitrobutane.

Experimental Protocols: Synthesis
A common method for the synthesis of 2,3-dimethyl-2,3-dinitrobutane, a related compound,

involves the reaction of 2-nitropropane with sodium hydroxide and bromine. While a specific

protocol for the mono-nitro compound is not detailed in the provided results, a general

approach for the synthesis of nitroalkanes involves the reaction of an alkyl halide with a nitrite

salt.

General Synthesis of a Nitroalkane (Illustrative)

This protocol describes a general method for the synthesis of nitroalkanes via nucleophilic

substitution.

Materials:

Alkyl halide (e.g., 2-bromo-2,3-dimethylbutane)

Sodium nitrite (NaNO₂)

Dimethylformamide (DMF)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel

Standard laboratory glassware
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Procedure:

Dissolve the alkyl halide in DMF in a round-bottom flask.

Add sodium nitrite to the solution and stir the mixture at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, pour the mixture into a separatory funnel containing diethyl

ether and water.

Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator

to yield the crude nitroalkane.

Purify the product by column chromatography on silica gel.
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Caption: General workflow for the synthesis of a nitroalkane.

Potential Applications and Further Research
Nitroalkanes are versatile intermediates in organic synthesis. They can be reduced to form

amines, used in carbon-carbon bond-forming reactions (such as the Henry reaction), and can
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serve as precursors to other functional groups. Further research on 2,3-dimethyl-2-nitrobutane

could explore its reactivity in these transformations and investigate its potential biological

activities. The steric hindrance around the nitro group, due to the adjacent methyl groups, may

impart unique reactivity and stability to this molecule, warranting further investigation for

applications in materials science and drug development.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of 2,3-Dimethyl-2-nitrobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15322044#2-2-dimethyl-1-nitrobutane-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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